6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 6-chloro-7-methyl-4H-1,4-benzoxazin-3-one
• InChI: InChI=1S/C9H8ClNO2/c1-5-2-8-7(3-6(5)10)11-9(12)4-13-8/h2-3H,4H2,1H3,(H,11,12)
• InChI Key: HWEGGCXLMLMSOC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC2=C(C=C1Cl)NC(=O)CO2
• Molecular Formula: C9H8ClNO2
• Molecular Weight: 197.62 g/mol

Description

6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one, also known as DIMBOA, is a naturally occurring compound found in various plants. This compound has gained significant attention due to its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one is not fully understood. However, studies have shown that it can inhibit the growth of bacteria, fungi, and viruses by interfering with their metabolic pathways. Additionally, it has been shown to induce apoptosis in cancer cells through the upregulation of pro-apoptotic proteins and the downregulation of anti-apoptotic proteins.
Biochemical and Physiological Effects:
6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of various bacteria, including Staphylococcus aureus and Escherichia coli. Additionally, it has been shown to inhibit the growth of various fungi, including Candida albicans and Aspergillus fumigatus. Furthermore, it has been shown to inhibit the replication of various viruses, including herpes simplex virus and human immunodeficiency virus.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its broad-spectrum antimicrobial activity. Additionally, it has been shown to possess anticancer properties, making it a potential candidate for cancer treatment. However, one of the limitations of using 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one in lab experiments is its potential toxicity. Further studies are needed to determine the toxicity profile of this compound.

Future Directions

There are several future directions for the study of 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one. One potential direction is the development of novel antimicrobial agents based on this compound. Additionally, further studies are needed to determine the toxicity profile of this compound and its potential applications in cancer treatment. Furthermore, the mechanism of action of this compound needs to be further elucidated to better understand its potential applications in various scientific research fields.
Conclusion:
In conclusion, 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one is a naturally occurring compound with potential applications in various scientific research fields. It possesses broad-spectrum antimicrobial activity, anticancer properties, and has been shown to inhibit the replication of various viruses. Further studies are needed to determine the toxicity profile of this compound and its potential applications in cancer treatment. Additionally, the mechanism of action of this compound needs to be further elucidated to better understand its potential applications in various scientific research fields.

Scientific Research Applications

6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its potential applications in various scientific research fields. It has been shown to possess antibacterial, antifungal, and antiviral properties. Additionally, it has been studied for its potential anticancer properties. Studies have shown that 6-chloro-7-methyl-2H-1,4-benzoxazin-3(4H)-one can induce apoptosis in cancer cells, making it a potential candidate for cancer treatment.